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Compound of Interest

Compound Name: N-Chloro-N-cyclohexylacetamide

CAS No.: 5014-42-6

Cat. No.: B14748482

Get Quote

Executive Summary
Do not dispose of N-Chloro-N-cyclohexylacetamide (CAS 5014-42-6) directly into solid waste

or organic solvent waste streams.

This compound contains a labile N-Cl bond (positive chlorine), classifying it as a reactive

oxidizing agent. Direct disposal into organic waste containers creates a high risk of fire or

explosion due to incompatible reactions with reducing agents or oxidizable organics.

Immediate Action Plan:

Segregate: Isolate the material from acids, reducing agents, and ammonia.

Deactivate: Perform the Reductive Quenching Protocol (Section 4) to convert the reactive N-

chloroamide into the stable parent amide (N-cyclohexylacetamide).

Verify: Confirm the absence of active chlorine using starch-iodide paper.
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Dispose: Label the deactivated solution as "Non-Oxidizing Organic Waste" containing N-

cyclohexylacetamide.

Chemical Profile & Hazard Assessment
To handle this compound safely, you must understand the causality of its hazard. It is not

merely "toxic"; it is a chlorinating agent.

Property Data Operational Implication

Compound Name
N-Chloro-N-

cyclohexylacetamide
Target for deactivation.

CAS Number 5014-42-6 Use for inventory tracking.

Functional Group
N-Chloroamide (

)

Source of electrophilic chlorine

(

).[1]

Reactivity
Oxidizer, Hydrolytically

Unstable

Reacts violently with

reductants. Hydrolyzes in

water to release Hypochlorous

Acid (HOCl).

Decomposition Products
N-cyclohexylacetamide, HCl,

Nitrogen oxides

Final waste stream will be

acidic and contain the parent

amide.

The Mechanism of Hazard
The N-Cl bond energy is lower than C-Cl or H-Cl bonds. In the presence of moisture or heat,

the compound undergoes hydrolysis:

The released Hypochlorous Acid (HOCl) is a potent oxidizer. If mixed with common lab solvents

(acetone, ethers) or trash (paper towels), this can initiate exothermic oxidation, leading to

spontaneous combustion.

Decision Matrix: Disposal Workflow
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The following logic gate ensures that no active oxidant enters the general waste stream.

Waste N-Chloro-N-cyclohexylacetamide

Assessment:
Is it Pure Solid or Solution?

Solid:
Dissolve in Methanol/Water (1:1)

Solution:
Verify Solvent Compatibility

Reductive Quenching
(Add Sodium Thiosulfate)

Validation:
Starch-Iodide Paper Test

Paper turns BLUE/BLACK
(Active Oxidant Present)

 Positive

Paper remains WHITE
(Quenched)

 Negative

 Add more Thiosulfate

Neutralization:
Adjust pH to 6-8

Disposal:
Halogenated Organic Waste

(Label: N-cyclohexylacetamide)

Click to download full resolution via product page
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Figure 1: Decision matrix for the safe processing of N-chloroamide waste. Note the recursive

loop if the starch-iodide test fails.

Protocol: Reductive Quenching Strategy
This procedure uses Sodium Thiosulfate (

) to reduce the electrophilic chlorine (

) to a stable chloride ion (

).[2]

Materials Required[3][4][5][6][7][8][9][10][11][12][13][14]
Quenching Agent: Sodium Thiosulfate pentahydrate (crystalline) or 10% w/v aqueous

solution.

Solvent: Methanol or Ethanol (to solubilize the organic amide).

Indicator: Starch-Iodide paper.

PPE: Nitrile gloves, chemical splash goggles, lab coat. Work in a fume hood.

Step-by-Step Procedure
Step 1: Preparation of Waste Solution
If the waste is a solid, do not attempt to quench it as a slurry. It must be dissolved to ensure

complete reaction.

Dissolve the N-Chloro-N-cyclohexylacetamide in a minimal amount of Methanol or

Ethanol.

Note: Avoid Acetone, as it can react with active chlorine to form chloroacetone (a

lacrymator).

Step 2: The Quenching Reaction
Slowly add the Sodium Thiosulfate solution to the waste mixture with stirring.
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Stoichiometry: Theoretically, 2 moles of thiosulfate are required per mole of active chlorine.

In practice, use a 1.5x to 2x molar excess.

Observation: The reaction is exothermic. If the solution becomes warm, pause and let it cool.

Chemical Transformation:

Step 3: Validation (Self-Validating Step)
Dip a strip of starch-iodide paper into the mixture.

Dark Blue/Black: Active chlorine is still present. Repeat Step 2.

White/Colorless: The oxidant is destroyed. Proceed to Step 4.

Step 4: Neutralization
The reduction process often generates protons (

) or leaves the solution acidic.

Check pH.[3][4][5] If pH < 5, add saturated Sodium Bicarbonate (

) until pH is neutral (pH 6-8).

Step 5: Final Disposal
The mixture now contains N-cyclohexylacetamide (the parent amide), sodium tetrathionate,

and sodium chloride.

Labeling: "Deactivated N-Chloro Waste. Contains: N-cyclohexylacetamide, Methanol, Water."

Category: Dispose of as Halogenated Organic Solvent Waste (due to the chloride content

and methanol).

Note: Although the active chlorine is gone, the parent amide (N-cyclohexylacetamide, CAS

1124-53-4) is still considered harmful if swallowed [1], so it must not be poured down the

drain unless explicitly permitted by your facility's environmental permits.
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Emergency Procedures
Spill Management
If N-Chloro-N-cyclohexylacetamide is spilled outside the hood:

Evacuate the immediate area if dust is present.

PPE: Wear double nitrile gloves and a respirator (N95 or P100) if powder is airborne.

Containment: Cover the spill with a reducing spill pillow or a mixture of sodium thiosulfate

and clay absorbent.

Cleanup: Do not use paper towels (fire risk). Use plastic scoops. Place in a container and

treat as described in Section 4.

Incompatibility Alerts
Acids: Contact releases Chlorine gas (

) or Hypochlorous acid fumes.

Ammonia: Contact forms Chloramines (explosive).

Strong Bases: Can induce Hofmann rearrangement, leading to isocyanates (toxic).

Scientific Rationale & Mechanism
Understanding the pathway allows for troubleshooting. The deactivation relies on the high

oxidation potential of the N-Cl bond.

N-Chloro-N-cyclohexylacetamide
(Active Oxidant)

Redox Reaction
(Exothermic)

 + 2e-

Sodium Thiosulfate
(Reductant)

 Oxidation

N-cyclohexylacetamide
(Stable Amide) Reduction

Chloride Ion (Cl-)
(Inert)
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Figure 2: Redox pathway for the deactivation of N-chloro compounds.

The N-Cl bond is polarized with the chlorine holding a partial positive charge. Thiosulfate acts

as an electron donor, effectively "resetting" the chlorine to its stable chloride state (

) and restoring the hydrogen to the nitrogen atom (

).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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